(Z)-2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[[(2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C26H23NO7/c1-30-18-9-7-17(8-10-18)27-24(28)15-33-19-11-12-20-22(14-19)34-23(25(20)29)13-16-5-4-6-21(31-2)26(16)32-3/h4-14H,15H2,1-3H3,(H,27,28)/b23-13-
• InChI Key: BKHBEDLIAFZQCW-QRVIBDJDSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)COC2=CC3=C(C=C2)C(=O)C(=CC4=C(C(=CC=C4)OC)OC)O3
• Isomeric SMILES: COC1=CC=C(C=C1)NC(=O)COC2=CC3=C(C=C2)C(=O)/C(=C/C4=C(C(=CC=C4)OC)OC)/O3
• Molecular Formula: C26H23NO7
• Molecular Weight: 461.5 g/mol
• CAS No.: 900293-04-1

Description

(Z)-2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C26H23NO7 and its molecular weight is 461.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy

The zinc phthalocyanine with substituted benzenesulfonamide derivative groups, which share structural similarities with the compound , has been reported to possess significant potential for photodynamic therapy applications in cancer treatment due to its excellent fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

A study on rhodanine-3-acetic acid derivatives, which are structurally related to the compound, revealed significant antimicrobial activity against a variety of bacterial, mycobacterial, and fungal strains. This indicates the potential of such compounds in developing new antimicrobial agents (Krátký, Vinšová, & Stolaříková, 2017).

Photoreactivity

Compounds with structural features similar to the specified compound have been synthesized to study their photoreactivity. These compounds, which decompose under specific light conditions, have applications in photochemical studies and possibly in the development of light-activated drugs (Katritzky et al., 2003).

Synthesis of Novel Compounds

The synthesis of novel compounds derived from similar chemical structures has been explored for their potential as anti-inflammatory and analgesic agents. These compounds have shown high inhibitory activity on COX-2 selectivity and significant analgesic and anti-inflammatory activity, indicating their potential in pharmaceutical applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Potential as PTK Inhibitors

Certain derivatives of 3,4-dihydro-1-benzoxepin-5(2H)-one, structurally akin to the compound , have been synthesized and evaluated as protein-tyrosine kinase (PTK) inhibitors. These compounds showed significant inhibitory activities, suggesting their potential use in targeted cancer therapies (Li et al., 2017).